Cas no 496847-66-6 (2-Butanol, 1,1,1-trifluoro-4-(methylamino)-, (2R)-)

• Product Name: 2-Butanol, 1,1,1-trifluoro-4-(methylamino)-, (2R)-
• CAS No: 496847-66-6
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 1529139
• PubChem ID: 86594857
• Update Time: 2025-04-21

2-Butanol, 1,1,1-trifluoro-4-(methylamino)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1,1,1-trifluoro-4-(methylamino)-, (2R)-
• (R)-1,1,1-Trifluoro-4-(methylamino)butan-2-ol
• 496847-66-6
• SCHEMBL6078203
• (R)-1,1,1-Trifluoro-4-methylamino-2-butanol

• Inchi： 1S/C5H10F3NO/c1-9-3-2-4(10)5(6,7)8/h4,9-10H,2-3H2,1H3/t4-/m1/s1
• InChI Key： JHUAPLABIXXKOH-SCSAIBSYSA-N
• SMILES： FC([C@@H](CCNC)O)(F)F

Computed Properties

• Exact Mass: 157.0715
• Monoisotopic Mass: 157.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26